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Compound of Interest

Compound Name: 4-Bromo-1-isopropyl-1H-imidazole

Cat. No.: B1343905

Technical Guide: 4-Bromo-1-isopropyl-1H-
Imidazole

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 4-Bromo-1-isopropyl-1H-imidazole,
a heterocyclic compound of interest in medicinal and synthetic chemistry.

Molecular Data

The fundamental molecular properties of 4-Bromo-1-isopropyl-1H-imidazole are summarized
below.

Property Value Source
Molecular Formula CeHoBrN2 [1]
Molecular Weight 189.05 g/mol [1]

Structural and Chemical Properties

4-Bromo-1-isopropyl-1H-imidazole is characterized by an imidazole ring substituted with a
bromine atom at the 4-position and an isopropyl group at the 1-position. The presence of the
bromine atom makes it a versatile precursor for further chemical modifications, particularly
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through metal-catalyzed cross-coupling reactions. This reactivity allows for the synthesis of
more complex imidazole derivatives, which are scaffolds for developing new pharmacologically
active molecules. The isopropyl group influences the compound's steric and electronic
properties, which can affect its lipophilicity and metabolic stability—key factors in drug design.

Applications in Research and Development

This compound serves as a valuable building block in the synthesis of potential kinase
inhibitors and other biologically active molecules. The imidazole core is a known
pharmacophore that can interact with various biological targets.

Note on Experimental Protocols and Signaling Pathways: Detailed experimental protocols for
the synthesis or use of 4-Bromo-1-isopropyl-1H-imidazole, as well as specific biological
signaling pathways it may modulate, are not extensively detailed in publicly available literature.
Researchers interested in utilizing this compound would typically develop specific protocols
based on the desired synthetic outcome or biological application.

Logical Relationship of Compound Properties and
Applications

The chemical structure of 4-Bromo-1-isopropyl-1H-imidazole directly informs its utility in drug
discovery and organic synthesis. The following diagram illustrates the logical flow from its
structural features to its applications.
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Logical Flow: From Structure to Application
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Caption: Logical relationship of 4-Bromo-1-isopropyl-1H-imidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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